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Compound of Interest

Compound Name: 4-Methyl-4H-1,2,4-triazole

Cat. No.: B084984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 4-
Methyl-4H-1,2,4-triazole (CAS RN: 10570-40-8), a heterocyclic organic compound. Due to the

frequent confusion with its thiol derivative, comparative data is provided where available to

emphasize the distinct properties of each molecule. This guide includes key physical and

chemical data, detailed experimental protocols for its synthesis and analysis, and a logical

workflow diagram to support laboratory research.

Physicochemical Properties
The quantitative physicochemical data for 4-Methyl-4H-1,2,4-triazole are summarized in the

table below. It is critical to distinguish this compound from its derivative, 4-Methyl-4H-1,2,4-
triazole-3-thiol (CAS RN: 24854-43-1), for which experimental data is more commonly

reported.
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Property 4-Methyl-4H-1,2,4-triazole
4-Methyl-4H-1,2,4-triazole-
3-thiol (for comparison)

CAS Number 10570-40-8[1][2] 24854-43-1[3][4][5][6]

Molecular Formula C₃H₅N₃[1][2] C₃H₅N₃S[3][4][6]

Molecular Weight 83.09 g/mol [1][7] 115.16 g/mol [3][4][5][6]

Appearance White to Off-White Powder
White to Light Yellow

Powder/Crystal

Boiling Point 175 °C at 760 mmHg[7] 135.3 °C[3]

Melting Point Data not available 163-169 °C[3][4]

logP (Octanol/Water) -0.6 (Computed)[2] 0.10 (XLogP3)[3]

pKa
Data not available (predicted

acidic pKa ~9.7 for thiol)
9.73 ± 0.20 (Predicted)

Solubility Data not available Acetone: soluble 2.5%[4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Methyl-4H-1,2,4-triazole are crucial

for reproducible research.

Synthesis of 4-Methyl-4H-1,2,4-triazole via N-Alkylation
This protocol describes a general method for the N-methylation of a parent 4H-1,2,4-triazole

ring, a common strategy for synthesizing 4-substituted triazoles.[8][9]

Objective: To synthesize 4-Methyl-4H-1,2,4-triazole by introducing a methyl group onto the N4

position of the 4H-1,2,4-triazole ring.

Materials:

4H-1,2,4-triazole

Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)
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Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, reflux condenser, dropping funnel, and standard

glassware

Procedure:

Preparation: A 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser is charged with 4H-1,2,4-triazole (1 equivalent) and a suitable base such as

potassium carbonate (1.5 equivalents).

Solvent Addition: Anhydrous acetonitrile (100 mL) is added to the flask, and the suspension

is stirred.

Reagent Addition: A methylating agent, such as methyl iodide (1.2 equivalents), is added

dropwise to the stirring suspension at room temperature.

Reaction: The reaction mixture is heated to 50°C and stirred for 2-4 hours. The progress of

the reaction is monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, the mixture is cooled to room temperature and the solvent is

removed under reduced pressure.

Extraction: The residue is partitioned between ethyl acetate and water. The organic layer is

separated, washed sequentially with water and brine solution.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is evaporated to yield the crude product.
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Purification: The crude 4-Methyl-4H-1,2,4-triazole is purified by column chromatography or

recrystallization to afford the final product.

Determination of pKa by Potentiometric Titration
This protocol outlines a standard method for determining the acid dissociation constant (pKa)

of triazole derivatives.[10]

Objective: To determine the pKa value of a triazole compound in a mixed-solvent system.

Materials:

4-Methyl-4H-1,2,4-triazole sample (approx. 0.01 M solution)

Titrant: Tetrabutylammonium hydroxide (TBAH), standardized solution (approx. 0.1 M)

Solvent: A suitable non-aqueous or mixed-aqueous solvent system (e.g., 50% v/v dioxane-

water or acetonitrile-water).

Calibrated pH meter or potentiometer with a glass electrode

Burette, beaker, and magnetic stirrer

Procedure:

Instrument Calibration: The potentiometer is calibrated using standard buffer solutions.

Sample Preparation: A precise amount of 4-Methyl-4H-1,2,4-triazole is dissolved in the

chosen solvent system in a titration vessel to create a solution of known concentration (e.g.,

0.01 M).

Titration Setup: The vessel is placed on a magnetic stirrer, and the calibrated electrode is

immersed in the solution. The burette is filled with the standardized TBAH titrant.

Titration: The titrant is added to the sample solution in small, precise increments (e.g., 0.1

mL). After each addition, the solution is allowed to equilibrate, and the potential (mV) or pH is

recorded.
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Data Collection: Titrant is added until the potential/pH change becomes negligible after

passing the equivalence point.

Data Analysis: A titration curve is generated by plotting the potential (mV) or pH versus the

volume of titrant added. The equivalence point is determined from the point of maximum

inflection on the curve.

pKa Calculation: The volume of titrant required to reach the half-equivalence point (half-

neutralization) is determined. The pH reading at this specific volume corresponds to the pKa

of the compound in the selected solvent system.

Logical Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of 4-
Methyl-4H-1,2,4-triazole.
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General synthesis workflow for 4-Methyl-4H-1,2,4-triazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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